Actiphenol

• IUPAC Name: 4-[2-(2-hydroxy-3,5-dimethylphenyl)-2-oxoethyl]piperidine-2,6-dione
• InChI: InChI=1S/C15H17NO4/c1-8-3-9(2)15(20)11(4-8)12(17)5-10-6-13(18)16-14(19)7-10/h3-4,10,20H,5-7H2,1-2H3,(H,16,18,19)
• InChI Key: YTLMIHBTPWTPEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C(=O)CC2CC(=O)NC(=O)C2)O)C
• Molecular Formula: C15H17NO4
• DSSTOX Substance ID: DTXSID50877820
• Molecular Weight: 275.30 g/mol
• CAS RN: 526-02-3

Description

Actiphenol is a natural antibiotic that has been isolated from various streptomycete species. It exhibits antitumoral and fungicidal activities.

Synthesis Analysis

The synthesis of Actiphenol has been achieved starting from 2- (β-glutarimidylacetyl)cyclohexane-1,3-diones. The synthesis also includes its 4,6-bisnormethyl and 4,5-bisnormethyl-5-methyl analogues and its 6-hydroxy derivatives.

Chemical Reactions Analysis

Phenols, which Actiphenol is a type of, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions.

Scientific Research Applications

Antibacterial Properties

Actiphenol exhibits antibacterial activity against various pathogens. . Its mode of action involves disrupting bacterial cell membranes and inhibiting essential cellular processes.

Anticancer Potential

Actiphenol has drawn attention due to its cytotoxic effects on cancer cells. Studies suggest that it may interfere with cancer cell proliferation and induce apoptosis. .

Anti-Inflammatory Effects

Actiphenol possesses anti-inflammatory properties. .

Antioxidant Activity

Actiphenol scavenges free radicals and protects cells from oxidative stress. .

Neuroprotective Potential

Preliminary studies indicate that Actiphenol may protect neurons from damage caused by oxidative stress or neurodegenerative conditions. .

Wound Healing and Skin Health

Actiphenol’s wound-healing properties have been explored. It may accelerate tissue repair and promote collagen synthesis. .

Antiviral Activity

Some research suggests that Actiphenol exhibits antiviral effects. .

Pharmacological Applications

Actiphenol’s unique chemical structure makes it an interesting target for drug development. .

Safety and Hazards

Actiphenol is toxic if swallowed. It may cause irritation to the skin, eyes, nose, throat, and nervous system. Severe exposure can cause liver and/or kidney damage, skin burns, tremor, convulsions, and twitching.

Future Directions

The future directions of Actiphenol could involve further exploration of its antitumoral and fungicidal activities. Additionally, the development of new synthesis methods and the study of its mechanism of action could be areas of future research.

Mechanism of Action

Target of Action

Actiphenol, a bacterial metabolite found in Streptomyces, exhibits antiviral activity . It is active against coxsackievirus B3 and influenza A virus .

Mode of Action

It is known that actiphenol potentiates the antifungal activity of miconazole against candida albicans . This suggests that Actiphenol may interact with its targets, enhancing the effects of other compounds, such as miconazole, on these targets .

Result of Action

Actiphenol exhibits antiviral activity, suggesting that it interferes with the life cycle of viruses, inhibiting their replication . Additionally, Actiphenol potentiates the antifungal activity of miconazole against Candida albicans . This indicates that Actiphenol may enhance the effects of other compounds on their targets, leading to increased antifungal activity.

Q & A

Q1: What is Actiphenol and where is it found?

A1: Actiphenol is a natural product belonging to the glutarimide class of antibiotics. It is primarily produced by various Streptomyces species, which are bacteria commonly found in soil. Actiphenol has been isolated from Streptomyces species associated with diverse environments, including soil [, , , ], marine sponges [], and even the infructescences of Protea plants [].

Q2: What is the molecular formula, weight, and key spectroscopic data for Actiphenol?

A2: Actiphenol has the molecular formula C₁₅H₁₇NO₄ and a molecular weight of 275.3 g/mol. Structurally, it is characterized as 4-[2-(2-hydroxy-3,5-dimethylphenyl)-2-oxoethyl]-2,6-piperidinedione []. While the provided abstracts don't detail specific spectroscopic data, researchers typically employ techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural elucidation of Actiphenol and its derivatives [, , ].

Q3: How is Actiphenol biosynthesized?

A3: Actiphenol biosynthesis is closely linked to cycloheximide, another glutarimide antibiotic. Research suggests that a single biosynthetic pathway, involving an unusual acyltransferase-less type I polyketide synthase, governs the production of both compounds in Streptomyces sp. YIM65141 []. This pathway potentially utilizes Actiphenol as a key intermediate in cycloheximide formation, highlighting a unique phenol-to-cyclohexanone reduction in natural product biosynthesis []. Interestingly, a study on Streptomyces sp. ML6 revealed a novel Actiphenol derivative, α-l-rhamnosyl-actiphenol, formed through the cooperation of two distantly located gene clusters, chx and rml, responsible for Actiphenol and rhamnose biosynthesis, respectively [].

Q4: What are the known biological activities of Actiphenol?

A4: Actiphenol exhibits antifungal activity, albeit generally weaker than its close relative, cycloheximide [, ]. Studies have identified Actiphenol as the active compound responsible for the antifungal activity observed in certain Streptomyces sp. isolates. These isolates exhibited inhibitory effects against a range of fungi, including Candida albicans and Sporothrix species [].

Q5: Are there any known methods for the chemical synthesis of Actiphenol?

A7: Yes, Actiphenol can be chemically synthesized. While the provided abstracts lack specifics, research articles dedicated to Actiphenol synthesis do exist [, ]. These studies likely delve into the reaction steps, reagents, and conditions required for synthesizing Actiphenol and its analogs.